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Compound of Interest

Compound Name: fostriecin

Cat. No.: B1233472

FOR IMMEDIATE IMPLEMENTATION BY LABORATORY PERSONNEL

Fostriecin is a potent antitumor antibiotic and a highly selective inhibitor of protein
phosphatase 2A (PP2A).[1] Due to its cytotoxic nature and high toxicity to aquatic life, stringent
safety protocols and handling procedures are imperative to ensure the safety of laboratory
personnel and prevent environmental contamination.[1] This document provides essential,
immediate safety and logistical information, including operational and disposal plans for
researchers, scientists, and drug development professionals working with fostriecin.

Core Safety and Handling Summary

All personnel handling Fostriecin must be trained in the management of cytotoxic compounds.
[1] Adherence to the following personal protective equipment (PPE) guidelines is mandatory.

Minimum PPE for Routine Handling:
e Lab Coat or Gown: To protect personal clothing and skin.
o Safety Goggles with Side Shields: To prevent eye exposure to splashes or aerosols.[1]

o Two Pairs of Chemotherapy-Tested Gloves: Double gloving provides an extra layer of
protection against contamination.[1]

All handling of Fostriecin powder or solutions must be conducted within a certified chemical
fume hood to prevent the inhalation of aerosols.[1][2]
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Quantitative Data on Fostriecin

The following table summarizes key quantitative data for Fostriecin.

Property Value Reference
Molecular Formula C19H26NaO9oP [1][2]
Molecular Weight 452.37 g/mol [1112]

ICso for PP2A 1.5-3.2nM [1][3]

ICso for PP4 3nM [3]

ICso for PP1 131 M [1][3]

ICso for Topoisomerase |l 40 pM [3]

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[1]

Category 1 (Very toxic to

Aquatic Toxicity aquatic life with long-lasting [1]
effects)

Solubility in Water up to 100 mM [2]

Solubility in Ethanol up to 10 mM [2]

Experimental Protocols

Preparation of Fostriecin Stock Solutions:

Fostriecin's activity is sensitive to pH and temperature.[2] It is crucial to maintain a neutral pH

(between 5.5 and 7.5) and to keep solutions on ice whenever possible to avoid degradation.[2]

[4]
Materials:

e Fostriecin powder

o Sterile, nuclease-free water or absolute ethanol
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» Sterile, polypropylene microcentrifuge tubes
o Calibrated pipettes
Procedure:

» Before opening, allow the Fostriecin vial to equilibrate to room temperature to prevent
condensation.[2]

 All handling of the powder must be performed in a certified chemical fume hood.[2]

» Reconstitute the Fostriecin powder in sterile, nuclease-free water (up to 100 mM) or
absolute ethanol (up to 10 mM).[2]

» Gently vortex to ensure the powder is completely dissolved.

 Aliguot the stock solution into single-use volumes in sterile polypropylene microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[2]

o Store stock solutions at -80°C for long-term stability.[2]

Mandatory Visualizations
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Operational and Disposal Plans

Waste Segregation and Containment:

e Immediate Segregation: At the point of generation, all materials that have come into contact
with Fostriecin must be segregated from general and other laboratory waste.[1]

e Solid Waste: Place all contaminated solid waste, including gloves, disposable gowns, bench
paper, pipette tips, and vials, into a designated, rigid, leak-proof container lined with a thick
(minimum 2 mm polypropylene) plastic bag.[1]

o Liquid Waste: Collect all agueous solutions containing Fostriecin in a dedicated, shatter-
proof, and leak-proof container.[1]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Fostriecin"
and include the appropriate hazard symbols (e.g., toxic, environmentally hazardous).[1]

Waste Storage and Disposal:

o Storage: Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated
area, away from general waste and incompatible materials.[1]

o Disposal: Fostriecin waste must be disposed of as hazardous waste through a certified
waste management vendor. Follow all institutional and regulatory guidelines for hazardous
waste disposal.

Spill Response Protocol:
In the event of a spill, the following procedure must be initiated immediately:
o Alert Personnel: Notify all personnel in the immediate area of the spill.[1]

o Evacuate and Secure: If the spill is large or involves a significant amount of powder,
evacuate the area and prevent entry.[1]

» Don Appropriate PPE: Before cleaning, personnel must wear a disposable gown, two pairs of
chemotherapy gloves, eye protection, and a respirator (N95 or higher).[1]
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» Contain the Spill:

o Liquid Spills: Cover with absorbent pads, starting from the outside and working inward.[1]

o Powder Spills: Gently cover with damp absorbent pads to avoid aerosolizing the powder.
Do not dry sweep.[1]

o Clean the Area: Once absorbed, carefully collect all contaminated materials and place them
in the cytotoxic solid waste container. Clean the spill area with a detergent solution, followed
by a rinse with water. All cleaning materials must be disposed of as cytotoxic waste.[1]

» Final Decontamination: Decontaminate the area again with a suitable laboratory disinfectant.

[1]

o Documentation: Maintain a detailed log of all Fostriecin waste generated and disposed of, in
accordance with institutional and regulatory requirements.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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